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Compound of Interest

Compound Name: BCR-ABL-IN-2

Cat. No.: B15580432 Get Quote

For Immediate Use by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of the BCR-ABL tyrosine kinase inhibitor, BCR-ABL-IN-2. Adherence to these procedures is

critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the

environment. This guidance is intended for researchers, scientists, and drug development

professionals actively engaged in laboratory work.

While a specific Safety Data Sheet (SDS) for BCR-ABL-IN-2 is not publicly available, the

procedures outlined below are based on established best practices for the disposal of potent,

biologically active small molecules in a laboratory setting, in accordance with guidelines from

the Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA).

I. Immediate Safety Protocols & Hazard Assessment
Given that BCR-ABL-IN-2 is a potent tyrosine kinase inhibitor, it should be handled as a

hazardous compound.[1][2][3] All personnel handling BCR-ABL-IN-2 in any form (solid, in

solution, or as waste) must wear appropriate Personal Protective Equipment (PPE):

Standard Laboratory Attire: Closed-toe shoes, long pants, and a lab coat.

Eye Protection: Chemical safety goggles.
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Hand Protection: Two pairs of nitrile gloves.

All handling of the compound, including the preparation of solutions and the segregation of

waste, should be conducted within a certified chemical fume hood to minimize inhalation

exposure.

II. Quantitative Data Summary for Chemical Waste
Management
The following table summarizes key quantitative and operational parameters for the

management of chemical waste in a laboratory setting, based on federal regulations. These are

general guidelines and may be supplemented by state, local, or institutional requirements.
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Parameter Guideline Regulatory Body Citation

Satellite Accumulation

Area (SAA) Liquid

Waste Limit

≤ 55 gallons EPA [4][5]

SAA Acutely Toxic (P-

list) Waste Limit

≤ 1 quart (liquid) or ≤

1 kg (solid)
EPA [4]

Maximum Storage

Time in SAA

Up to 12 months

(provided

accumulation limits

are not met)

EPA [4][6]

Container Removal

from SAA After Filling

Within 3 calendar

days
EPA [6]

pH Range for

Potential Drain

Disposal (Aqueous,

Non-Hazardous)

5.5 - 10.5
ACS (General

Guidance)
[7]

OSHA Training

Requirement

(Occasional Site

Visits)

24 hours initial + 1

day supervised field

experience

OSHA [8]

OSHA Training

Requirement (Regular

Site Visits)

40 hours initial + 3

days supervised field

experience

OSHA [8]

Annual Refresher

Training
8 hours OSHA [8]

III. Step-by-Step Disposal Procedures for BCR-ABL-
IN-2
This protocol outlines the segregation and packaging of BCR-ABL-IN-2 waste for collection by

a certified hazardous waste disposal service. Under no circumstances should BCR-ABL-IN-2
or its solutions be disposed of down the drain or in regular trash.[7][9]
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Step 1: Waste Segregation at the Point of Generation

Proper segregation is crucial to prevent unintended chemical reactions.[6] All waste streams

must be kept separate.

Solid Waste:

Collect all disposable materials that have come into direct contact with BCR-ABL-IN-2.

This includes:

Contaminated gloves

Weighing papers and boats

Pipette tips

Wipes used for cleaning spills

Place these items into a designated, robust, leak-proof hazardous waste container lined

with a heavy-duty plastic bag.[10][11]

This container must be clearly labeled for "Solid Hazardous Chemical Waste".

Liquid Waste:

Collect all solutions containing BCR-ABL-IN-2, including stock solutions, experimental

media, and solvent rinses.

Use a dedicated, shatter-resistant (plastic is preferred), and chemically compatible waste

container.[4]

Ensure the container has a secure, leak-proof screw cap.[12]

This container must be clearly labeled for "Liquid Hazardous Chemical Waste".

Sharps Waste:
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Needles, syringes, and any other sharps contaminated with BCR-ABL-IN-2 must be

placed immediately into a designated, puncture-resistant sharps container for hazardous

chemical waste.[10][13]

Step 2: Waste Container Labeling

Accurate and complete labeling is a mandatory regulatory requirement.[5]

All hazardous waste containers must be labeled with the words "HAZARDOUS WASTE".[5]

The label must also include:

The full chemical name: "BCR-ABL-IN-2"

A clear indication of the contents (e.g., "Solid waste contaminated with BCR-ABL-IN-2" or

"Aqueous/Organic solutions of BCR-ABL-IN-2").

The date when waste was first added to the container (accumulation start date).

The primary hazard(s) associated with the waste (e.g., "Toxic", "Biologically Active").

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store all labeled hazardous waste containers in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[4][6]

The SAA must be a secondary containment system, such as a tray, capable of holding the

contents of the largest container.[11]

Keep waste containers securely closed at all times, except when adding waste.[4]

Do not mix incompatible waste streams within the SAA.[6]

Step 4: Arranging for Final Disposal

Once a waste container is full, or if the 12-month accumulation time limit is approaching,

contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup.
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The EHS department will work with a licensed professional waste disposal service to ensure

the waste is transported and disposed of in compliance with all federal, state, and local

regulations.[9][13][14][15]

IV. Experimental Protocols: Decontamination
For non-disposable equipment and surfaces that have come into contact with BCR-ABL-IN-2,

a thorough decontamination process is required.

Materials:

70% Ethanol or Isopropanol

Detergent solution

Paper towels or absorbent pads

Procedure:

Initial Wipe-Down: Wearing full PPE, thoroughly wipe down the contaminated surface or

equipment with a solvent such as 70% ethanol to solubilize and remove the compound.

Detergent Wash: Wash the surface/equipment again with a standard laboratory detergent

solution to remove any residual solvent and compound.

Final Rinse: Rinse the surface/equipment with deionized water.

Waste Collection: All wipes, pads, and other materials used for decontamination must be

collected and disposed of as solid hazardous chemical waste, as described in Section III.[10]

V. Mandatory Visualizations
The following diagrams illustrate the key procedural workflows for the safe handling and

disposal of BCR-ABL-IN-2.
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Caption: Workflow for the handling and disposal of BCR-ABL-IN-2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15580432?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill or Contamination Occurs

Ensure Full PPE is Worn

Wipe with Solvent
(e.g., 70% Ethanol)

Wash with Detergent Solution

Rinse with Deionized Water

Collect All Cleaning Materials
(Wipes, Gloves)

Dispose as Solid
Hazardous Chemical Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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